1213596-97-4((4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine) Price
This page is the exclusive Price page for 1213596-97-4((4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
(4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
C10H13NO
163.216322660446
MFCD07374030
2184773
(4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OO412-50mg | jiu ding | 95% | 50mg | 1043.0CNY | 17 Jul. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OO412-200mg | jiu ding | 95% | 200mg | 2605.0CNY | 17 Jul. 2021 | |
| abcr | AB544210-250 mg | abcr | 250mg | €697.10 | 18 May. 2023 | ||
| Enamine | EN300-174734-1.0g | enaminestore | 1g | $909.0 | 24 May. 2023 | ||
| Enamine | EN300-174734-5.0g | enaminestore | 5g | $2691.0 | 24 May. 2023 | ||
| Enamine | EN300-174734-10.0g | enaminestore | 10g | $4918.0 | 24 May. 2023 | ||
| Enamine | EN300-174734-0.05g | enaminestore | 0.05g | $763.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-0.1g | enaminestore | 0.1g | $800.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-0.25g | enaminestore | 0.25g | $837.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-0.5g | enaminestore | 0.5g | $873.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-2.5g | enaminestore | 2.5g | $1577.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-1g | enaminestore | 1g | $909.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-5g | enaminestore | 5g | $2691.0 | 20 Sep. 2023 | ||
| Enamine | EN300-174734-10g | enaminestore | 10g | $4918.0 | 20 Sep. 2023 | ||
| 1PlusChem | 1P009BFA-100mg | 1pchem | 99% | 100mg | $324.00 | 25 Dec. 2023 | |
| 1PlusChem | 1P009BFA-250mg | 1pchem | 99% | 250mg | $554.00 | 25 Dec. 2023 | |
| A2B Chem LLC | AE33910-100mg | a2bchem | 95% | 100mg | $86.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AE33910-250mg | a2bchem | 95% | 250mg | $120.00 | 20 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTV164-100mg | nan jing yao shi | 95% | 100mg | ¥1259.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTV164-250mg | nan jing yao shi | 95% | 250mg | ¥2104.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTV164-500mg | nan jing yao shi | 95% | 500mg | ¥3007.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTV164-1g | nan jing yao shi | 95% | 1g | ¥4491.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTV164-5g | nan jing yao shi | 95% | 5g | ¥13474.0 | 25 Apr. 2024 | |
| eNovation Chemicals LLC | Y1225724-1g | enovation | 95% | 1g | $1100 | 03 Jun. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267252-100mg | le yan | 98% | 100mg | ¥1442.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267252-250mg | le yan | 98% | 250mg | ¥2160.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267252-1g | le yan | 98% | 1g | ¥5396.00 | 09 Aug. 2024 | |
| Aaron | AR009BNM-100mg | aaron | 98% | 100mg | $161.00 | 11 Feb. 2025 | |
| Aaron | AR009BNM-250mg | aaron | 98% | 250mg | $241.00 | 11 Feb. 2025 | |
| Aaron | AR009BNM-1g | aaron | 98% | 1g | $604.00 | 11 Feb. 2025 |
Recommended suppliers
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises